Cas no 67036-13-9 (Carbonic acid, butyl 4-nitrophenyl ester)

• Product Name: Carbonic acid, butyl 4-nitrophenyl ester
• CAS No: 67036-13-9
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 395440
• PubChem ID: 12867351
• Update Time: 2025-04-19

Carbonic acid, butyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, butyl 4-nitrophenyl ester
• butyl (4-nitrophenyl) carbonate
• SCHEMBL1144551
• 67036-13-9
• butyl 4-nitrophenyl carbonate
• DTXSID80511902
• carbonic acid butyl ester 4-nitrophenyl ester

• Inchi： 1S/C11H13NO5/c1-2-3-8-16-11(13)17-10-6-4-9(5-7-10)12(14)15/h4-7H,2-3,8H2,1H3
• InChI Key： NFLBOYSTEVDVQC-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67